3-bromo-2-phenyl-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole

• Molecular Formula: C12H11BrN2
• Molecular Weight: 263.13 g/mol
• IUPAC Name: 3-bromo-2-phenyl-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole
• InChI: InChI=1S/C12H11BrN2/c13-11-10-7-4-8-15(10)14-12(11)9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2
• InChI Key: QZODCBKAOONTFM-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C(=NN2C1)C3=CC=CC=C3)Br

Description

3-bromo-2-phenyl-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole is a useful research compound. Its molecular formula is C12H11BrN2 and its molecular weight is 263.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 3-carboxy-2-phenyl-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole (820 mg, 3.59 mmol) in dry DMA (15 mL) previously degassed add N-bromosuccinimide (NBS) (702.8 mg, 3.95 mmol) and stir at room temperature for 18 hours. Then, dilute with EtOAc (80 mL) and wash with cooled water (5×10 mL). Dry the organic phase (MgSO4), and concentrate in vacuo to obtain a yellow solid, 1.0 g. MS(ES+): m/z=263.0 (M+H)+